Cas no 104701-95-3 ((2E,4E)-4-Methyl-2,4-hexadienylphosphonic Acid Diethyl Ester)

• Product Name: (2E,4E)-4-Methyl-2,4-hexadienylphosphonic Acid Diethyl Ester
• CAS No: 104701-95-3
• MF: C₁₁H₂₁O₃P
• MW: 232.25640463829
• CID: 1060775
• PubChem ID: 10966369
• Update Time: 2025-04-20

(2E,4E)-4-Methyl-2,4-hexadienylphosphonic Acid Diethyl Ester Chemical and Physical Properties

Names and Identifiers

• [(2E,4E)-4-Methyl-2,4-hexadienyl]phosphonic Acid Diethyl Ester
• (2E,4E)-4-METHYL-2,4-HEXADIENYL]PHOSPHONIC ACID DIETHYL ESTER
• (2E,4E)-4-Methylhexa-2,4-dienylphosphonic acid diethylester
• (2E,4E)-1-diethoxyphosphoryl-4-methylhexa-2,4-diene
• DB-258389
• 104701-95-3
• (E,E)-(4-Methyl-2,4-hexadienyl)-phosphonic Acid Diethyl Ester
• (2E,4E)-4-Methyl-2,4-hexadienylphosphonic Acid Diethyl Ester

• Inchi： 1S/C11H21O3P/c1-5-11(4)9-8-10-15(12,13-6-2)14-7-3/h5,8-9H,6-7,10H2,1-4H3/b9-8+,11-5+
• InChI Key： DELDOTLENOAILT-SXGHKVHISA-N
• SMILES： P(C/C=C/C(=C/C)/C)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 232.12283153g/mol
• Monoisotopic Mass: 232.12283153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.992±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.4 g/l) (25 º C),